Cas no 109376-35-4 ((Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide)

(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide is a stable, isotopically labeled phosphonium salt widely used in organic synthesis, particularly in Wittig reactions for the preparation of α,β-unsaturated esters. The 13C2 labeling enhances its utility in mechanistic studies and isotopic tracing, providing precise analytical insights. Its high purity and consistent reactivity make it a reliable reagent for the synthesis of labeled compounds in pharmaceutical and biochemical research. The ethoxycarbonylmethyl group ensures compatibility with a broad range of substrates, while the triphenylphosphonium moiety facilitates efficient ylide formation. This compound is particularly valuable for applications requiring isotopic enrichment without compromising reaction efficiency.

(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide structure

109376-35-4 structure

Product Name:(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide

CAS No:109376-35-4

MF:C₂₂H₂₃BrO₂P

MW:432.279896020889

CID:128408

PubChem ID:24865741

Update Time:2025-05-24

(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide Chemical and Physical Properties

Names and Identifiers

- Phosphonium,(2-ethoxy-2-oxoethyl-13C2)triphenyl-, bromide (9CI)
- (CARBETHOXYMETHYL)TRIPHENYLPHOSPHONIUM BROMIDE, [1,2-13C2]
- (Carbethoxymethyl-1,2-13C2)triphenylphosphonium bromide
- (Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide
- (CARBETHOXYMETHYL-1 2-13C2)TRIPHENYL- &
- (carbethoxymethyl-1,2-13C2)triphenyl-phosphonium
- J-002275
- 109376-35-4
- Inchi： 1S/C22H22O2P.BrH/c1-2-24-22(23)18-25(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21;/h3-17H,2,18H2,1H3;1H/q+1;/i18+1,22+1;
- InChI Key： VJVZPTPOYCJFNI-WWPGYFPTSA-N
- SMILES： Br.[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)[13CH2][13C](=O)OCC

Computed Properties

Exact Mass: 430.06100
Monoisotopic Mass: 431.06861g/mol
Isotope Atom Count: 2
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 26
Rotatable Bond Count: 7
Complexity: 359
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 26.3Å²

Experimental Properties

Color/Form: Not determined
Melting Point: 152-154 °C (lit.)
PSA: 39.89000
LogP: 0.54760
Solubility: Not determined

(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： 26-37/39
Hazardous Material Identification：
Risk Phrases：R36/37/38
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	E891452-100mg	(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide	109376-35-4	100mg	$ 64.00	2023-09-07
TRC	E891452-250mg	(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide	109376-35-4	250mg	$ 132.00	2023-09-07
TRC	E891452-500mg	(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide	109376-35-4	500mg	$ 213.00	2023-09-07
TRC	E891452-1g	(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide	109376-35-4	1g	$328.00	2023-05-18
TRC	E891452-2.5g	(Ethoxycarbonylmethyl)triphenylphosphonium-13C2 Bromide	109376-35-4	2.5g	$724.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-227574-250mg	(Carbethoxymethyl-1,2-13C2)triphenylphosphonium bromide,	109376-35-4	250mg	￥399.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-227574-250 mg	(Carbethoxymethyl-1,2-13C2)triphenylphosphonium bromide,	109376-35-4	250MG	￥399.00	2023-07-11